Cas no 1499354-40-3 (2-Phenoxy-1,3-thiazol-5-amine)

• Product Name: 2-Phenoxy-1,3-thiazol-5-amine
• CAS No: 1499354-40-3
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• CID: 5706191
• PubChem ID: 82656470
• Update Time: 2025-06-07

2-Phenoxy-1,3-thiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1499354-40-3
• EN300-1294632
• 2-Phenoxy-1,3-thiazol-5-amine
• 5-Thiazolamine, 2-phenoxy-

• Inchi： 1S/C9H8N2OS/c10-8-6-11-9(13-8)12-7-4-2-1-3-5-7/h1-6H,10H2
• InChI Key： YLRMGIRCEOPVRQ-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1OC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 192.03573406g/mol
• Monoisotopic Mass: 192.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.325±0.06 g/cm3(Predicted)
• Boiling Point: 358.7±34.0 °C(Predicted)
• pka: 3.50±0.10(Predicted)

Additional information on 2-Phenoxy-1,3-thiazol-5-amine

Recent Advances in the Study of 2-Phenoxy-1,3-thiazol-5-amine (CAS: 1499354-40-3) in Chemical Biology and Pharmaceutical Research

The compound 2-Phenoxy-1,3-thiazol-5-amine (CAS: 1499354-40-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-Phenoxy-1,3-thiazol-5-amine as a key intermediate in the synthesis of novel heterocyclic compounds with promising pharmacological properties. Researchers have employed advanced synthetic techniques, including multi-step organic reactions and catalytic processes, to optimize the yield and purity of this compound. The structural versatility of 2-Phenoxy-1,3-thiazol-5-amine allows for further functionalization, making it a valuable building block in medicinal chemistry.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that derivatives of 2-Phenoxy-1,3-thiazol-5-amine exhibit significant anti-inflammatory and antimicrobial properties. For instance, a recent study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed potent inhibitory effects against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings suggest potential applications in addressing antibiotic resistance, a critical global health challenge.

Furthermore, computational modeling and molecular docking studies have provided insights into the mechanism of action of 2-Phenoxy-1,3-thiazol-5-amine derivatives. These studies indicate that the compound interacts with specific protein targets involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). Such interactions could explain the observed anti-inflammatory effects and open new avenues for the development of targeted therapies.

Despite these promising results, challenges remain in the clinical translation of 2-Phenoxy-1,3-thiazol-5-amine-based compounds. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on optimizing the pharmacokinetic properties of these compounds, with some success in improving their solubility and plasma stability.

In conclusion, 2-Phenoxy-1,3-thiazol-5-amine (CAS: 1499354-40-3) represents a promising scaffold for the development of novel therapeutic agents. Ongoing research is expected to uncover additional applications and refine the compound's pharmacological profile. The integration of synthetic chemistry, computational biology, and translational research will be crucial in advancing this compound from the bench to the bedside.